Cas no 4461-26-1 (Cyclohexanecarbonyl isocyanate)

• Product Name: Cyclohexanecarbonyl isocyanate
• CAS No: 4461-26-1
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 3988792
• Update Time: 2025-08-02

Cyclohexanecarbonyl isocyanate Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarbonyl isocyanate
• Cyclohexanecarbonyl isocyanate (9CI)

• Inchi： 1S/C8H11NO2/c10-6-9-8(11)7-4-2-1-3-5-7/h7H,1-5H2
• InChI Key： OBDABCRPZWESIL-UHFFFAOYSA-N
• SMILES： C(N=C=O)(C1CCCCC1)=O

Additional information on Cyclohexanecarbonyl isocyanate

Introduction to Cyclohexanecarbonyl isocyanate (CAS No. 4461-26-1)

Cyclohexanecarbonyl isocyanate, with the chemical formula CAS No. 4461-26-1, is a significant compound in the field of organic synthesis and pharmaceutical chemistry. This heterocyclic isocyanate derivative has garnered considerable attention due to its versatile reactivity and its role as a key intermediate in the synthesis of various bioactive molecules. The compound’s unique structural features, including a cyclohexyl group attached to an isocyanate functional group, make it a valuable building block for the development of novel therapeutic agents.

The isocyanate functional group (-N=C=O) in Cyclohexanecarbonyl isocyanate is highly reactive, enabling it to participate in a wide range of chemical transformations. These transformations are particularly relevant in medicinal chemistry, where the compound serves as a precursor for the synthesis of carbodiimides, ureas, and other heterocyclic compounds. The cyclohexyl moiety provides steric and electronic effects that can influence the reactivity and selectivity of the isocyanate moiety, making it a fascinating subject for mechanistic studies.

Recent advancements in synthetic methodologies have highlighted the utility of Cyclohexanecarbonyl isocyanate in constructing complex molecular architectures. For instance, its ability to undergo cycloaddition reactions with various nucleophiles has been exploited to create fused heterocycles, which are often found in biologically active natural products. Additionally, the compound’s reactivity with amines and alcohols allows for the efficient preparation of amides and esters, respectively, which are crucial motifs in drug design.

In the realm of pharmaceutical research, Cyclohexanecarbonyl isocyanate has been employed in the development of novel immunomodulators and anti-inflammatory agents. Its incorporation into peptidomimetics has shown promise in modulating enzyme activity and receptor binding. Furthermore, its use in polymer chemistry has led to the creation of specialized materials with applications in drug delivery systems. These materials leverage the compound’s ability to form stable polymers through polyaddition reactions, resulting in matrices that can encapsulate and release therapeutic agents in a controlled manner.

The synthesis of Cyclohexanecarbonyl isocyanate itself involves carefully controlled conditions to ensure high yield and purity. Traditional methods often involve phosgene or its safer alternatives due to the inherent reactivity of isocyanates. However, recent innovations have focused on catalytic approaches that minimize hazardous byproducts while maintaining efficiency. Such advancements are critical for sustainable pharmaceutical manufacturing and align with global efforts to reduce environmental impact.

From a mechanistic perspective, understanding the reaction pathways involving Cyclohexanecarbonyl isocyanate has provided valuable insights into nucleophilic addition at unsaturated carbon centers. Studies have demonstrated that the cyclohexyl group can influence electron density distribution, affecting both electrophilic and nucleophilic attack mechanisms. This knowledge has been instrumental in designing more selective synthetic strategies for complex molecular targets.

The role of computational chemistry in studying Cyclohexanecarbonyl isocyanate cannot be overstated. Molecular modeling techniques have enabled researchers to predict reaction outcomes with remarkable accuracy, reducing the need for empirical experimentation. This synergy between experimental and computational approaches has accelerated the discovery pipeline for new drug candidates derived from this compound.

Future directions in research on Cyclohexanecarbonyl isocyanate may explore its potential in green chemistry initiatives. Developing solvent-free or aqueous-phase reactions could further enhance its sustainability profile while maintaining high reaction yields. Additionally, investigating its applications in bioorthogonal chemistry could open new avenues for labeling biomolecules and studying biological processes at an atomic level.

In conclusion, Cyclohexanecarbonyl isocyanate (CAS No. 4461-26-1) remains a cornerstone compound in synthetic organic chemistry and pharmaceutical research. Its unique reactivity and structural versatility make it indispensable for constructing complex molecules with therapeutic potential. As research continues to evolve, this compound will undoubtedly play an even more pivotal role in advancing drug discovery and material science.